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Compound of Interest

Compound Name: Fluphenazine Enanthate

Cat. No.: B1673472 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Fluphenazine Enanthate, a potent antipsychotic agent. Adherence to

these procedural steps is critical to minimize exposure risk and ensure proper disposal.

Fluphenazine Enanthate is classified as a hazardous substance, harmful if swallowed, in

contact with skin, or inhaled.[1] It can also cause allergic skin reactions and may lead to allergy

or asthma-like symptoms if inhaled.[1] Therefore, strict adherence to safety protocols is

mandatory.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is necessary to create a sufficient barrier

against exposure. This includes the use of gloves, gowns, and eye and face protection as

standard practice.[2][3]

Gloves: Double gloving is recommended when compounding, administering, and disposing of

hazardous drugs like Fluphenazine Enanthate.[3] Wear two pairs of powder-free, disposable

gloves, with one pair worn under the gown's cuff and the second pair over the cuff.[3] Gloves

should be changed regularly, at least every hour, or immediately if they are torn, punctured, or

known to be contaminated.[3][4] Nitrile or natural rubber gloves are recommended.[5]

Gowns: Protective gowns should be disposable, made of low-permeability fabric, have a solid

front, long sleeves, and tight-fitting cuffs.[3][4] Gowns should never be worn outside of the
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designated handling area to prevent the spread of contamination.[4]

Eye and Face Protection: Standard eyeglasses or safety glasses with side shields do not offer

adequate protection from splashes.[2][4] Chemical splash goggles are required.[5][6] For tasks

with a higher risk of splashing, a face shield should be worn in addition to goggles.[2][4][5][6]

Respiratory Protection: In situations where there is a risk of generating airborne particles or

aerosols, a fit-tested NIOSH-certified N95 or N100 respirator is strongly recommended.[2][5] All

respiratory protection should be used in accordance with a comprehensive respiratory

protection program.[2]

Operational Plan for Handling
A systematic workflow is crucial for safely handling Fluphenazine Enanthate from receipt to

disposal.

Preparation:

Designate a restricted area for handling, clearly marked with warning signs.[3]

Ensure the work area, such as a chemical fume hood or biological safety cabinet, is clean

and properly ventilated.[5][7]

Assemble all necessary materials and PPE before beginning any procedure.

Wash hands thoroughly before donning PPE.[3]

Handling:

Wear the full complement of recommended PPE.

Avoid the formation of dust and aerosols.[8]

Do not eat, drink, or apply cosmetics in the handling area.[3]

Should accidental contact occur, immediately follow first aid procedures. For skin contact,

wash the affected area with plenty of soap and water for at least 15-20 minutes and

remove contaminated clothing.[5][6] For eye contact, flush with plenty of water for at least
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15-20 minutes, holding the eyelids open.[5][6] Seek immediate medical attention for any

exposure.[5][6][7]

Decontamination and Cleaning:

After handling, carefully remove the outer pair of gloves and dispose of them.

Wipe down all surfaces and equipment with an appropriate decontaminating solution.

Remove the remaining PPE in an order that minimizes cross-contamination (e.g., gown,

then inner gloves).

Wash hands thoroughly after removing all PPE.[3]

Disposal Plan
Proper disposal of Fluphenazine Enanthate and contaminated materials is critical to prevent

environmental contamination and accidental exposure.

Waste Segregation: All disposable items that have come into contact with Fluphenazine
Enanthate, including gloves, gowns, and cleaning materials, should be considered

hazardous waste.

Containment: Place all contaminated waste into clearly labeled, sealed, and leak-proof

containers.[7] For unused medicine, mix it with an unappealing substance like cat litter or

used coffee grounds before placing it in a sealed container.[9][10] Do not crush tablets or

capsules.[9]

Disposal: Dispose of all hazardous waste in accordance with local, state, and federal

regulations.[5][8] Do not dispose of it in standard trash or down the drain.[8][11]

Quantitative Data
For Fluphenazine Enanthate, specific occupational exposure limits have not been established

by major regulatory bodies. The following table summarizes the available hazard information.
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Data Point Value Source

GHS Hazard Statements

H302: Harmful if

swallowedH312: Harmful in

contact with skinH317: May

cause an allergic skin

reactionH332: Harmful if

inhaledH334: May cause

allergy or asthma symptoms or

breathing difficulties if inhaled

[1]

Occupational Exposure Limits No information available [7][8]
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Caption: Workflow for Safe Handling and Disposal of Fluphenazine Enanthate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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